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Compound of Interest

Compound Name: MI-538

Cat. No.: B10800187 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This document provides

essential, step-by-step guidance for the proper disposal of MI-538, a potent inhibitor of the

menin-MLL interaction. Adherence to these procedures is critical for protecting personnel and

the environment.

Immediate Safety and Disposal Protocols
MI-538 should be handled with care, following standard laboratory safety protocols, including

the use of personal protective equipment (PPE) such as gloves, lab coats, and eye protection.

In the event of a spill, absorb the material with an inert substance and place it in a suitable

container for disposal.

Disposal of MI-538 and Contaminated Materials:

Based on available Safety Data Sheets (SDS), MI-538 should be treated as special waste. The

primary recommended disposal method is through a licensed chemical destruction facility.

Step-by-Step Disposal Procedure:

Segregation: Isolate waste MI-538 and any materials contaminated with it (e.g., pipette tips,

gloves, absorbent pads) from other laboratory waste streams.
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Containerization: Place the waste in a clearly labeled, sealed, and compatible container. The

label should prominently display "Hazardous Waste" and the chemical name, "MI-538."

Consultation: Contact your institution's Environmental Health and Safety (EHS) department

or a licensed waste disposal contractor to arrange for pickup and disposal.

Documentation: Maintain a record of the waste generated, including the quantity and date of

disposal, in accordance with local, state, and federal regulations.

Regulatory Compliance: Ensure that the disposal method complies with all applicable

national and regional regulations. One Safety Data Sheet suggests that MI-538 can be

disposed of via controlled incineration with flue gas scrubbing[1].

Important Considerations:

Do Not: Dispose of MI-538 down the drain or in regular trash. It should not be allowed to

enter sewer systems or waterways[1].

Conflicting Information: While two Safety Data Sheets recommend treating MI-538 as

hazardous waste for disposal[1][2], another from a different supplier classifies it as a "Not a

hazardous substance or mixture"[3]. In such cases of conflicting information, it is best

practice to err on the side of caution and handle the compound as hazardous until its

classification is definitively resolved by regulatory authorities.

Unused Product: Dispose of unused MI-538 as you would the waste product[2].

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for MI-538.

Property Value Reference

Molecular Formula C27H25F3N8OS [3]

Molecular Weight 566.6 g/mol [3]

CAS Number 1857417-10-7 [1][2]
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The Menin-MLL Interaction Pathway
MI-538 is a small molecule inhibitor that targets the protein-protein interaction between menin

and Mixed Lineage Leukemia (MLL) fusion proteins. This interaction is a critical driver in certain

types of leukemia. The diagram below illustrates this signaling pathway.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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